1-(3-Bromo-2-methyl-1-propenyl)-4-methylbenzene

• Molecular Formula: C11H13Br
• Molecular Weight: 225.12 g/mol
• IUPAC Name: 1-(3-bromo-2-methylprop-1-enyl)-4-methylbenzene
• InChI: InChI=1S/C11H13Br/c1-9-3-5-11(6-4-9)7-10(2)8-12/h3-7H,8H2,1-2H3
• InChI Key: DNSHYPSOZUEIRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C(C)CBr

Description

1-(3-Bromo-2-methyl-1-propenyl)-4-methylbenzene is a useful research compound. Its molecular formula is C11H13Br and its molecular weight is 225.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-methyl-3-(4-methylphenyl)-2-propen-1-ol (11.40 g, 70.27 mmol) in isopropyl ether (100 ml) was added under ice cooling phosphorus tribromide (12.83 g, 47.38 mmol) and the resulting mixture was stirred at room temperature for 30 minutes. Water was added into the reaction solution and the product was extracted with isopropyl ether. The organic layer was washed with water and an aqueous saturated solution of sodium hydrogen carbonate, dried on magnesium sulfate, filtered, and then concentrated under reduced pressure to obtain 12.71 g (80% yield) of the oily title compound.